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Compound of Interest

(5-(2-Fluorophenyl)isoxazol-4-
Compound Name:

yl)methanol
CAS No.: 1897744-13-6
Cat. No.: B1488380

Get Quote

Executive Summary

The 5-(2-fluorophenyl)isoxazole scaffold represents a "privileged structure" in modern
medicinal chemistry, serving as a critical bioisostere for amide bonds and carboxylic acids. This
guide analyzes the physicochemical rationale behind this specific substitution pattern. Unlike
the unsubstituted 5-phenylisoxazole, the 2-fluoro derivative introduces a unique combination of
metabolic shielding and conformational restriction (the "ortho-effect”), significantly altering the
molecule's ADME profile.

This technical whitepaper provides a structural analysis, core physicochemical data, and
validated experimental protocols for researchers utilizing this scaffold in kinase inhibitors,
antipsychotics, and antimicrobial agents.

Structural & Electronic Fundamentals
The Ortho-Fluorine Effect
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The introduction of a fluorine atom at the ortho (2-) position of the phenyl ring is not merely a
lipophilic modification; it is a strategic electronic block.

» Metabolic Blockade: The C2 position of the phenyl ring is a primary site for Cytochrome
P450-mediated oxidative metabolism (hydroxylation). The C—F bond (approx. 116 kcal/mol)
is significantly stronger than the C—H bond, effectively blocking this metabolic "soft spot" and
extending the half-life (

) of the compound.

« Conformational Bias: The steric radius of fluorine (1.47 A) is larger than hydrogen (1.20 A).
In the 5-(2-fluorophenyl)isoxazole system, this steric bulk creates a rotational energy barrier
between the phenyl and isoxazole rings. This forces the molecule into a twisted conformation
(non-planar), which can improve selectivity by preventing binding to flat, intercalating targets
(often associated with toxicity) while locking the bioactive conformation for specific receptor
pockets.

Electronic Distribution

The isoxazole ring is electron-deficient. The 2-fluorine atom, being highly electronegative,
exerts an inductive electron-withdrawing effect (-1) on the phenyl ring, further reducing the
electron density of the aromatic system. This reduces the potential for oxidation and lowers the
pKa of any acidic protons on the phenyl ring.
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Figure 1: Structure-Activity Relationship (SAR) logic flow for the 2-fluoro substitution.

Physicochemical Characteristics
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The following data compares the unsubstituted scaffold against the 2-fluoro derivative. Note

that while Fluorine is lipophilic, the polarity of the C-F bond can sometimes mitigate drastic

LogP shifts depending on the solvation shell.

ble 1: C ive Physicochemical Profile[1]

Property

5-Phenylisoxazole

5-(2-
Fluorophenyl)isoxa
zole

Impact of
Modification

Molecular Weight

~145.16 Da

~163.15 Da

Slight increase;
negligible effect on

absorption.

cLogP (Lipophilicity)

20-22

24-26

Increased. Enhances
membrane
permeability but
lowers aqueous

solubility.

Topological PSA

~26 A2

~26 A2

Unchanged (Fluorine
does not contribute
significantly to TPSA).

H-Bond Donors

No change.[1]

H-Bond Acceptors

3 (Weak F acceptor)

Fluorine is a very
weak acceptor; rarely
participates in strong
H-bonds.

Rotatable Bonds

1 (Restricted)

Restricted. The C-C
bond between rings
has a higher rotational

barrier.

Metabolic Liability

High (Ortho/Para
oxidation)

Low (Ortho blocked)

Major Improvement.
Blocks P450 oxidation

at the 2-position.
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Experimental Protocols

To validate these properties in a drug discovery campaign, the following self-validating
protocols are recommended.

Protocol A: Thermodynamic Solubility (Shake-Flask
Method)

Context: High-throughput kinetic solubility (DMSO stock) often overestimates solubility. This
thermodynamic method measures the equilibrium solubility of the solid material.

Reagents:

» Phosphate Buffer Saline (PBS) pH 7.4.

o HPLC-grade Acetonitrile (ACN).

o Reference Standard: 5-(2-fluorophenyl)isoxazole (solid, >98% purity).

Workflow:

Saturation: Add excess solid compound (~2 mg) to 1 mL of PBS pH 7.4 in a glass vial.
o Equilibration: Cap and shake at 25°C for 24 hours (orbital shaker, 300 rpm).

« Filtration: Filter the suspension using a PVDF 0.45 um syringe filter to remove undissolved
solid. Critical: Discard the first 200 uL of filtrate to account for filter adsorption.

» Quantification: Dilute the filtrate with ACN (1:1) to prevent precipitation. Inject onto HPLC-UV
(254 nm).

o Calculation: Compare peak area against a 5-point calibration curve of the standard dissolved
in 100% ACN.

Protocol B: Lipophilicity Determination
(Chromatographic Hydrophobicity Index - CHI)
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Context: Traditional shake-flask LogP is slow. CHI via RP-HPLC is faster and correlates well
with LogP for isoxazoles.

Workflow:
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse), 50 x 4.6 mm.
» Mobile Phase:
o A: 50 mM Ammonium Acetate pH 7.4.
o B: Acetonitrile.
o Gradient: Fast gradient 0% to 100% B over 5 minutes.

o Calibration: Run a set of standards with known LogP values (e.g., Theophylline, Toluene,
Triphenylene).

o Measurement: Record the retention time (

) of the 5-(2-fluorophenyl)isoxazole derivative.

o Derivation: Convert

to CHI using the calibration slope, then convert CHI to LogP using the equation:

(Equation specific to this column/buffer system).
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Figure 2: Integrated physicochemical and stability testing workflow.

Applications & Case Studies
Kinase Inhibition

In the development of kinase inhibitors, the 5-(2-fluorophenyl)isoxazole moiety is often used to
occupy the hydrophobic back-pocket of the ATP binding site. The 2-fluoro substitution locks the
phenyl ring relative to the isoxazole, minimizing the entropy penalty upon binding. This "pre-

organized" conformation often results in higher potency compared to the unsubstituted analog.

Antimicrobial Agents
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Isoxazoles are key pharmacophores in oxazolidinone antibiotics (analogs of Linezolid).
Research indicates that fluorinated phenyl rings in these structures improve cell wall
permeation (due to increased lipophilicity) and resistance to bacterial efflux pumps [1, 5].

CNS Active Agents

For antipsychotic targets (Dopamine D2/Serotonin 5-HT2A), the 5-(2-fluorophenyl)isoxazole
scaffold provides the necessary lipophilicity to cross the Blood-Brain Barrier (BBB). The
metabolic stability provided by the fluorine atom is crucial here, as rapid oxidation would lead to
poor brain exposure [2, 6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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